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A comprehensive guide for researchers and weed science professionals evaluating pre-plant
weed control strategies.

This guide provides a detailed comparison of burndown herbicide programs, with a focus on
the inclusion of diclosulam as a tank-mix partner with glyphosate. While direct, peer-reviewed
studies exhaustively comparing a diclosulam-glyphosate tank mix against a wide array of
alternatives are limited, this document synthesizes available experimental data to offer a robust
comparative analysis. The information presented is intended to aid in the design of effective
burndown strategies for managing a broad spectrum of weeds, including those with developed
herbicide resistance.

l. Efficacy of Diclosulam in Burndown Herbicide
Programs

Diclosulam is a triazolopyrimidine sulfonanilide herbicide that provides pre-emergence control
of a variety of broadleaf weeds. When included in a burndown program, its primary role is to
provide residual activity, controlling later flushes of weeds and complementing the post-
emergence activity of non-selective herbicides like glyphosate.

Key Experimental Data:
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A study conducted in Palotina, PR, Brazil, during the 2018/19 season evaluated the efficacy of
various pre-emergent herbicides, including diclosulam, in combination with non-selective
burndown herbicides for the control of Conyza spp.[1]. While this study did not use glyphosate
as the burndown partner, it provides valuable insights into the contribution of diclosulam to
weed control in a burndown scenario.

Table 1: Efficacy of Diclosulam in Combination with Burndown Herbicides on Conyza spp.
Control (%)

Rate (g
Treatment . 7 DAA 14 DAA 21 DAA 35 DAA
a.i./ha)
Diclosulam +
_ 29.4 + 400 90.0 925 94.8 95.8
Diquat
Diclosulam +
29.4 + 400 88.8 91.3 94.3 95.3
Paraquat
Diclosulam +
) 29.4 + 400 83.8 90.0 93.8 94.8
Glufosinate
Control
0.0 0.0 0.0 0.0
(weedy)

Source: Adapted from Albrecht et al., 2021. DAA = Days After Application.[1]

The same study also reported minor, transient crop injury from treatments containing
diclosulam, with symptoms peaking at 21 DAA and plants subsequently recovering.

Table 2: Soybean Injury (%) from Herbicide Mixtures Containing Diclosulam
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Rate (g

Treatment . 14 DAA 21 DAA 28 DAA 35 DAA
a.i./ha)
Diclosulam +
] 29.4 + 400 0.0 10.3 8.8 6.3
Diquat
Diclosulam +
29.4 + 400 0.0 9.8 8.3 5.8
Paraquat
Diclosulam +
29.4 + 400 0.0 9.3 7.8 5.3

Glufosinate

Source: Adapted from Albrecht et al., 2021.[1]

Il. Comparative Efficacy of Alternative Burndown
Herbicide Programs

A variety of herbicide tank mixes are utilized for burndown weed control, often centered around
a non-selective herbicide like glyphosate or paraquat, combined with herbicides that provide
activity on glyphosate-resistant broadleaf weeds and/or residual control.

Table 3: General Comparative Efficacy of Common Burndown Herbicide Programs on Key
Weeds
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o ] Common ] Marestail
Herbicide Giant Common Giant
. Lambsquart (glyphosate
Program Foxtail Ragweed Ragweed .
ers -resistant)
Glyphosate 9 7 8 8
Glyphosate +
P 9 9 9 8
2,4-D
Glyphosate +
_yp 9 9 9 9
Dicamba
Paraquat +
o 8 8 7 8
Metribuzin
Glufosinate 8 8 9 9 9
Glyphosate +
P 9 9 9 9

Sharpen

Weed control rating: 9 = 90-100%; 8 = 80-90%; 7 = 70-80%; - = less than 60% control. Ratings
are for control of existing vegetation and may vary based on weed size, environmental
conditions, and application rates.[2][3]

lll. Experimental Protocols

The following is a representative experimental protocol for evaluating burndown herbicide
efficacy, based on methodologies described in the cited literature[1].

o Experimental Design: Randomized complete block design with four replications.
e Plot Size: Individual plots are typically 3 meters wide by 5 meters long.
» Herbicide Application:

o Application Equipment: CO2-pressurized backpack sprayer.

o Nozzles: Flat-fan nozzles.

o Spray Volume: 150-200 L/ha.
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o Pressure: Calibrated to deliver a constant pressure (e.g., 2.0 kgf/cm?).

e Environmental Conditions: Documented at the time of application, including air temperature,
relative humidity, and wind speed.

» Weed Assessment:
o Weed Species and Density: Identified and recorded prior to application.

o Efficacy Evaluation: Visual assessment of percent weed control (0% = no control, 100% =
complete control) at specified intervals after application (e.g., 7, 14, 21, and 35 DAA).

o Crop Injury: Visual assessment of phytotoxicity on a scale of 0% (no injury) to 100% (crop
death) at the same intervals as weed control evaluations.

o Statistical Analysis: Data are subjected to analysis of variance (ANOVA), and means are
compared using a statistical test such as Tukey's test at a specified significance level (e.g., P
< 0.05).

IV. Visualizations

Pre-Application Application Post-Application

Site Selection & Weed Species ID & Herbicide Preparation - Data Collection . .
Plot Layout |—>| Density Assessment t |~—I>| & Calibration Herbicide Application — (Visual Ratings) Statistical Analysis Results & Reporting

Click to download full resolution via product page
Caption: Experimental workflow for burndown herbicide efficacy trials.

Caption: Simplified signaling pathways for glyphosate and diclosulam.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Comparative Efficacy of Diclosulam in Combination with
Glyphosate for Burndown Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b129774#efficacy-of-diclosulam-in-combination-with-
glyphosate-for-burndown]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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